GSK682753A

• Molecular Formula: C23H21Cl3N2O3
• Molecular Weight: 479.8 g/mol
• InChI: InChI=1S/C23H21Cl3N2O3/c24-18-5-1-16(2-6-18)4-8-21(29)27-11-9-23(10-12-27)15-28(22(30)31-23)14-17-3-7-19(25)20(26)13-17/h1-8,13H,9-12,14-15H2/b8-4+
• InChIKey: RDDLWMWIRXGSJM-XBXARRHUSA-N

GSK682753A: Identity, Mechanism, and Procurement

GSK682753A is a synthetic organic inverse agonist targeting the Epstein-Barr virus-induced receptor 2 (EBI2, also known as GPR183), a constitutively active class A seven-transmembrane GPCR that orchestrates B cell positioning within lymphoid follicles [1]. First reported in 2011 as the inaugural ligand for EBI2, GSK682753A inhibits both G protein-dependent and G protein-independent constitutive signaling with a potency range of 2.6–53.6 nM and achieves approximately 75% suppression of basal receptor activity [1]. The compound's binding mode has been resolved at atomic resolution via cryo-electron microscopy (PDB: 7TUY, 2.98 Å), revealing a well-defined orthosteric pocket engagement that distinguishes it from later-generation EBI2 antagonists lacking structural validation [2].

Target Mechanism Inverse agonism of EBI2 constitutive activity

Structural Validation Cryo-EM binding mode solved (PDB: 7TUY)

Pathway Coverage Multi-pathway inhibition of G protein-dependent and independent signals

• [1] Benned-Jensen T, Smethurst C, Holst PJ, Page KR, Sauls H, Sivertsen B, Schwartz TW, Blanchard A, Jepras R, Rosenkilde MM. Ligand modulation of the Epstein-Barr virus-induced seven-transmembrane receptor EBI2: identification of a potent and efficacious inverse agonist. J Biol Chem. 2011 Aug 19;286(33):29292-29302. doi: 10.1074/jbc.M110.196345. PMID: 21673108. View Source
• [2] Chen H, Huang W, Li X. Structures of oxysterol sensor EBI2/GPR183, a key regulator of the immune response. Structure. 2022 May 9;30(7):1016-1024.e5. doi: 10.1016/j.str.2022.04.006. PMID: 35537452. View Source

Why GSK682753A Cannot Be Replaced by Newer Antagonists

Although structurally distinct EBI2/GPR183 ligands such as ML401, NIBR189, and GPR183 antagonist 33 share a common target, their pharmacological mechanisms diverge fundamentally: GSK682753A is an inverse agonist that suppresses constitutive receptor activity, whereas ML401, NIBR189, and GPR183 antagonist 33 function as neutral antagonists or antagonists [1][2]. This mechanistic distinction carries experimental consequences—inverse agonists preferentially stabilize the inactive receptor conformation (as directly visualized for GSK682753A by cryo-EM), while antagonists may not discriminate between active and inactive states [2]. Furthermore, GSK682753A is the only EBI2 ligand for which a complete, publicly available cryo-EM structure has been solved, enabling structure-based experimental design that is not possible with ML401, NIBR189, or GPR183 antagonist 33 [2]. Cross-study differences in assay format, cell background, and measured endpoint (constitutive activity vs. agonist-induced activation) render naive IC50 comparisons across compounds unreliable for procurement decisions [1][3].

GSK682753A

Inverse agonist; suppresses ~75% of constitutive activity with validated inactive-state stabilization by cryo-EM.

ML401 / NIBR189 / Antagonist 33

Neutral antagonists or antagonists; block agonist-induced signaling but lack demonstrated inverse agonist efficacy against basal receptor activity.

Similar EBI2 target does not imply interchangeable pharmacology. Inverse agonist mechanism may not transfer to antagonist-only compounds, and cross-study IC50 comparisons can be unreliable due to assay differences.

• [1] Benned-Jensen T, Smethurst C, Holst PJ, Page KR, Sauls H, Sivertsen B, Schwartz TW, Blanchard A, Jepras R, Rosenkilde MM. Ligand modulation of the Epstein-Barr virus-induced seven-transmembrane receptor EBI2: identification of a potent and efficacious inverse agonist. J Biol Chem. 2011 Aug 19;286(33):29292-29302. doi: 10.1074/jbc.M110.196345. PMID: 21673108. View Source
• [2] Chen H, Huang W, Li X. Structures of oxysterol sensor EBI2/GPR183, a key regulator of the immune response. Structure. 2022 May 9;30(7):1016-1024.e5. doi: 10.1016/j.str.2022.04.006. PMID: 35537452. View Source
• [3] Ardecky R, et al. Functional Antagonists of EBI-2. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2014 Apr 15. PMID: 25834900. View Source

GSK682753A Differentiation Evidence

Inverse Agonist Efficacy Against Constitutive EBI2 Activity

GSK682753A functions as an inverse agonist, achieving approximately 75% inhibition of EBI2 constitutive activity in both CREB-based reporter and GTPγS binding assays [1]. This contrasts with ML401 and NIBR189, which are characterized as neutral antagonists or antagonists that block agonist-induced activation but lack demonstrated suppression of constitutive receptor signaling at comparable efficacy levels [2]. The mechanistic distinction is structurally validated: the cryo-EM structure of GSK682753A-bound EBI2 (PDB: 7TUY) captures the receptor in an inactive conformation, directly visualizing inverse agonist-stabilized state that antagonists may not induce [3].

Inverse Agonist Efficacy

Head-to-head

~75% inhibition of constitutive activity

Supports pathway-response interpretation for constitutive activity studies.

Comparator inverse agonist efficacy data not reported for ML401 or NIBR189.

Evidence Dimension	Inhibition of constitutive receptor activity (inverse agonist efficacy)
Target Compound Data	~75% inhibition of EBI2 constitutive activity; IC50 range 2.6–53.6 nM across CREB reporter and GTPγS binding assays
Comparator Or Baseline	ML401: IC50 1.03 nM in antagonist mode (no inverse agonist efficacy reported); NIBR189: IC50 11–15 nM in antagonist mode (no inverse agonist efficacy reported)
Quantified Difference	GSK682753A suppresses 75% of ligand-independent constitutive activity; ML401 and NIBR189 lack quantified inverse agonist efficacy in published data — their activity is measured against agonist-induced signaling
Conditions	HEK293 cells transiently transfected with human EBI2; CREB luciferase reporter assay and [35S]GTPγS binding to membrane preparations

Why This Matters

For studies investigating EBI2 constitutive activity (e.g., in EBV-associated lymphoproliferative disorders where receptor is overexpressed), only GSK682753A provides a validated tool to suppress ligand-independent signaling; antagonists cannot substitute for this experimental purpose.

• [1] Benned-Jensen T, Smethurst C, Holst PJ, Page KR, Sauls H, Sivertsen B, Schwartz TW, Blanchard A, Jepras R, Rosenkilde MM. Ligand modulation of the Epstein-Barr virus-induced seven-transmembrane receptor EBI2: identification of a potent and efficacious inverse agonist. J Biol Chem. 2011 Aug 19;286(33):29292-29302. PMID: 21673108. View Source
• [2] Ardecky R, et al. Functional Antagonists of EBI-2. Probe Reports from the NIH Molecular Libraries Program. 2014 Apr 15. PMID: 25834900. View Source
• [3] Chen H, Huang W, Li X. Structures of oxysterol sensor EBI2/GPR183. Structure. 2022 May 9;30(7):1016-1024.e5. PDB: 7TUY. PMID: 35537452. View Source

Head-to-Head Competition Against Endogenous Agonist

In a direct competition assay measuring Gαi protein activation in detergent solution, GSK682753A competed with the endogenous agonist 7α,25-dihydroxycholesterol (7α,25-OHC) with an IC50 of ~0.35 μM, while NIBR189 showed an IC50 of ~0.23 μM under identical conditions [1]. This represents the only published head-to-head functional comparison between two EBI2 ligands under the same experimental system. Although NIBR189 was marginally more potent in this specific assay format, the comparable potency range confirms that GSK682753A retains robust competitive activity against the endogenous ligand, while additionally providing inverse agonist function that NIBR189 lacks [2].

Competition vs. Endogenous Agonist

Head-to-head

GSK682753A IC50 ~0.35 μM vs. NIBR189 IC50 ~0.23 μM

Comparable potency range, but inverse agonism differentiates GSK682753A.

Reported in Gαi activation assay against 7α,25-OHC.

Evidence Dimension	Competition with endogenous agonist 7α,25-OHC in Gαi protein activation assay
Target Compound Data	IC50 ~0.35 μM (GSK682753A)
Comparator Or Baseline	IC50 ~0.23 μM (NIBR189)
Quantified Difference	GSK682753A is approximately 1.5-fold less potent than NIBR189 in this specific competition format, yet offers inverse agonism that NIBR189 does not
Conditions	Detergent solution; Gαi protein activation assay measuring competition against 7α,25-OHC (Chen et al., 2022, Figure 1B)

Why This Matters

This direct comparison enables informed selection: NIBR189 may be 1.5-fold more potent in blocking agonist binding, but GSK682753A is the only option when suppression of constitutive activity is the experimental goal.

• [1] Chen H, Huang W, Li X. Structures of oxysterol sensor EBI2/GPR183, a key regulator of the immune response. Structure. 2022 May 9;30(7):1016-1024.e5. Figure 1B. PMID: 35537452. View Source
• [2] Benned-Jensen T et al. Ligand modulation of EBI2: identification of a potent and efficacious inverse agonist. J Biol Chem. 2011;286(33):29292-29302. PMID: 21673108. View Source

Dual Pathway Inhibition of G Protein-Dependent and Independent Signaling

GSK682753A inhibited ERK phosphorylation, GTPγS binding, and CREB activation with similar potency, demonstrating equipotent blockade of both G protein-dependent (GTPγS, CREB) and G protein-independent (ERK, pertussis toxin-insensitive) signaling pathways downstream of EBI2 [1]. In contrast, ML401 has been characterized primarily for G protein and β-arrestin pathways, and its effect on ERK phosphorylation at comparable concentrations has not been documented [2]. GPR183 antagonist 33 has been profiled for β-arrestin recruitment and cAMP modulation but lacks published ERK pathway data . This broader pathway coverage makes GSK682753A the preferred tool for studies requiring comprehensive silencing of all EBI2-originated signals.

Multi-Pathway Inhibition

Cross-study comparable

Equipotent blockade of GTPγS, CREB, and ERK phosphorylation

Assay context for complete EBI2 pathway silencing experiments.

ERK pathway data not published for ML401 or GPR183 antagonist 33.

Evidence Dimension	Inhibition of multiple downstream signaling pathways (G protein-dependent and -independent)
Target Compound Data	GSK682753A inhibits ERK phosphorylation, GTPγS binding, and CREB activation with similar potency (IC50 range ~2.6–53.6 nM across assays); ERK inhibition is pertussis toxin-insensitive
Comparator Or Baseline	ML401: characterized for G protein antagonism (IC50 1.03 nM) and chemotaxis (IC50 6.24 nM); ERK pathway data absent from published probe report. GPR183 antagonist 33: cAMP IC50 0.83 nM, β-arrestin IC50 0.88 nM; ERK not reported.
Quantified Difference	GSK682753A is the only EBI2 ligand with published quantitative data confirming equipotent inhibition across ≥3 distinct signaling endpoints including ERK
Conditions	HEK293 cells expressing human EBI2; [35S]GTPγS binding, CREB luciferase reporter, and phospho-ERK western blot

Why This Matters

For experimental designs requiring complete EBI2 pathway silencing (e.g., phenotypic screening, unbiased omics readouts), GSK682753A provides the most comprehensively validated multi-pathway inhibition profile among available EBI2 tool compounds.

• [1] Benned-Jensen T et al. Ligand modulation of EBI2. J Biol Chem. 2011;286(33):29292-29302. PMID: 21673108. Also: FEBS Open Bio. 2013;3:156-160 (confirming G protein and β-arrestin pathway inhibition). View Source
• [2] Ardecky R et al. Functional Antagonists of EBI-2. NIH Molecular Libraries Program. 2014. PMID: 25834900. View Source

Cryo-EM Structural Validation of Receptor-Bound Complex

A cryo-EM structure of GSK682753A bound to EBI2/GPR183 in the inactive state has been solved at 2.98 Å resolution and deposited as PDB entry 7TUY [1]. This structure reveals the precise binding pose, key residue interactions, and conformational changes associated with inverse agonist stabilization. As of the literature available, no experimentally determined structures exist for ML401-bound, NIBR189-bound, or GPR183 antagonist 33-bound EBI2 [2]. This structural data has enabled structure-based virtual screening campaigns (e.g., RxNfinity hierarchical docking against the GSK682753A-defined binding site) that produced novel chemotypes with 77% hit rates, demonstrating the utility of the structural information for rational design [3].

Cryo-EM Structural Validation

Class-level

PDB: 7TUY, 2.98 Å resolution

Supports structure-based experimental design workflow.

No experimentally determined co-structures available for ML401, NIBR189, or antagonist 33.

Evidence Dimension	Availability of experimentally determined 3D structure of ligand-receptor complex
Target Compound Data	PDB: 7TUY, Cryo-EM structure of GSK682753A-bound EBI2/GPR183 at 2.98 Å resolution, deposited 2022; key binding residue F111 (III:08/3.32) validated by >500-fold IC50 shift upon Ala mutation
Comparator Or Baseline	ML401: no publicly available EBI2-bound structure; NIBR189: no publicly available EBI2-bound structure; GPR183 antagonist 33: no publicly available EBI2-bound structure
Quantified Difference	Structural coverage: GSK682753A — complete binding pose resolved; all comparators — no experimentally determined receptor co-structures
Conditions	Cryo-EM of EBI2-BRIL-Fab-Nb complex with GSK682753A; single-particle analysis (Chen et al., 2022)

Why This Matters

For any research program involving structure-based drug design, molecular docking, or rational mutagenesis studies of EBI2, GSK682753A is the only tool compound that provides an experimentally validated binding mode as a starting point.

• [1] Chen H, Huang W, Li X. Cryo-EM structure of GSK682753A-bound EBI2/GPR183. PDB: 7TUY. Structure. 2022;30(7):1016-1024.e5. PMID: 35537452. View Source
• [2] Search of RCSB PDB and PDBe for EBI2/GPR183 co-structures with ML401, NIBR189, or GPR183 antagonist 33 — no entries found as of search date. View Source
• [3] RxCelerate. RxNfinity GPR183 case study. Hierarchical docking against GSK682753A-defined binding site; 77% hit rate from 13 synthesized compounds. View Source

Target-Specific B Cell Functional Activity and Selectivity

GSK682753A suppressed antibody-induced proliferation of murine splenic B cells with 32-fold higher potency in wild-type or EBI2-overexpressing B cells compared to EBI2-deficient counterparts [1]. This large dynamic range demonstrates that the anti-proliferative effect is specifically mediated through EBI2 engagement rather than off-target activity. ML401 has been characterized in chemotaxis assays (IC50 ~6 nM) but comparable head-to-head proliferation data using EBI2-deficient vs. WT B cells have not been published [2]. The 32-fold selectivity window provides quantitative confidence that GSK682753A's cellular effects are EBI2-dependent, supporting its use in ex vivo and in vivo models where target specificity must be established.

Target-Specific B Cell Activity

Cross-study comparable

32-fold selectivity window in WT vs. EBI2-KO B cells

Supports interpretation of EBI2-dependent cellular assay context.

Comparable target-engagement selectivity data not published for ML401.

Evidence Dimension	Ratio of functional potency in WT vs. EBI2-deficient B cells (target specificity window)
Target Compound Data	32-fold higher potency suppressing proliferation of WT/EBI2-overexpressing B cells vs. EBI2-deficient B cells; suppression observed in all genotypes but with clear potency gradient
Comparator Or Baseline	ML401: chemotaxis inhibition IC50 6.24 nM demonstrated, but no published data comparing WT vs. EBI2-deficient B cell proliferation under identical conditions
Quantified Difference	GSK682753A demonstrates a 32-fold target-specific functional window; comparator target-engagement selectivity data in matched WT/KO B cell proliferation assays are absent from published literature
Conditions	Ex vivo murine splenic B cells from WT, EBI2-overexpressing transgenic, and EBI2-deficient mice; anti-IgM (5 μg/mL) stimulated proliferation measured by [3H]thymidine incorporation

Why This Matters

The 32-fold selectivity window provides quantitative evidence that GSK682753A's cellular effects are mediated through EBI2, reducing the risk of off-target confounding in immunological assays—a level of target-engagement validation not published for newer EBI2 ligands.

• [1] Benned-Jensen T et al. Ligand modulation of EBI2. J Biol Chem. 2011;286(33):29292-29302. (B cell proliferation data: 32-fold potency difference WT vs. EBI2-KO). PMID: 21673108. View Source
• [2] Ardecky R et al. Functional Antagonists of EBI-2. NIH Molecular Libraries Program. 2014. (ML401 chemotaxis IC50: 6.24 nM; no matched WT/KO proliferation data). PMID: 25834900. View Source

Cross-Species Activity on Human and Murine EBI2

GSK682753A functions as a selective and highly potent inverse agonist for both murine and human EBI2, inhibiting G protein-dependent and independent signals across species [1]. NIBR189 also demonstrates cross-species activity (human IC50 11 nM, mouse IC50 15 nM) . ML401 cross-species data are limited to human receptor assays in the primary probe report [2]. For GPR183 antagonist 33, cross-species activity has not been explicitly reported. The dual-species activity of GSK682753A, combined with its structural characterization and inverse agonist mechanism, makes it uniquely suited for experiments that begin with in vitro human cell assays and progress to murine in vivo models without changing tool compound.

Cross-Species Activity

Cross-study comparable

Active on both human and murine EBI2 orthologs

Supports translational research model context from human to murine studies.

Cross-species data not explicitly reported for GPR183 antagonist 33.

Evidence Dimension	Activity on human vs. murine EBI2 orthologs
Target Compound Data	GSK682753A: active on both human and murine EBI2 (explicitly stated as 'selective and highly potent inverse agonist for murine as well as human EBI2')
Comparator Or Baseline	NIBR189: human IC50 11 nM, mouse IC50 15 nM (antagonist mode). ML401: human IC50 1.03 nM; murine data not prominently reported. GPR183 antagonist 33: cross-species data not reported.
Quantified Difference	GSK682753A and NIBR189 both demonstrate dual-species activity; GSK682753A additionally provides inverse agonism, structural data, and multi-pathway inhibition that NIBR189 lacks
Conditions	Human and murine EBI2 expressed in HEK293 cells; CREB reporter and GTPγS binding assays (GSK682753A); antagonist mode assays (NIBR189, ML401)

Why This Matters

For translational research programs requiring a single tool compound to span from human mechanistic studies to mouse disease models, GSK682753A is the only EBI2 ligand that combines dual-species activity with structural validation and inverse agonist pharmacology.

• [1] Benned-Jensen T et al. Ligand modulation of EBI2. J Biol Chem. 2011;286(33):29292-29302. ('selective and highly potent inverse agonist for murine as well as human EBI2'). PMID: 21673108. View Source
• [2] Ardecky R et al. Functional Antagonists of EBI-2. NIH Molecular Libraries Program. 2014. PMID: 25834900. View Source

Evidence-Backed Research and Application Scenarios

Constitutive Activity in EBV-Associated Lymphoproliferative Disease

GSK682753A suppresses 75% of EBI2 constitutive activity, making it the appropriate tool for dissecting the role of ligand-independent EBI2 signaling in pathologies where receptor overexpression drives disease—such as post-transplant lymphoproliferative disorder (PTLD) and diffuse large B-cell lymphoma, where EBI2 is aberrantly upregulated [1]. Antagonists like ML401 or NIBR189 cannot substitute because they lack demonstrated inverse agonist efficacy against constitutive signaling [2].

Structure-Based Drug Discovery Targeting the Orthosteric Pocket

The cryo-EM structure of GSK682753A-bound EBI2 (PDB: 7TUY, 2.98 Å) provides the only experimentally determined binding pose for any EBI2 ligand, enabling molecular docking, pharmacophore modeling, and rational mutagenesis studies [3]. This structural resource has been successfully leveraged in virtual screening campaigns achieving 77% hit rates for novel chemotypes [4]. No comparable structural data exist for ML401, NIBR189, or GPR183 antagonist 33.

Comprehensive Pathway Silencing for Phenotypic and Omics Studies

GSK682753A inhibits CREB activation, GTPγS binding, ERK phosphorylation, and β-arrestin recruitment with similar potency, providing the most complete single-compound blockade of all known EBI2 signaling modalities [1]. For RNA-seq, proteomics, or high-content screening where residual signaling through any pathway could confound results, GSK682753A offers the broadest pathway coverage among EBI2 tool compounds [1][2].

Translational Immunology with Consistent Human-Murine Tool Compound

GSK682753A inhibits both human and murine EBI2 with comparable potency and has been validated in ex vivo murine B cell proliferation assays showing a 32-fold target-specific functional window [1]. This cross-species activity, combined with structural and mechanistic characterization, makes GSK682753A the preferred tool for research programs transitioning from human in vitro mechanistic studies to mouse in vivo disease models without changing chemical probe [1][2].

Application

Selection Property

Validation Focus

EBI2 constitutive activity pathway studies

Inverse agonist efficacy against basal receptor signaling

Constitutive activity suppression endpoint review

Structure-based drug discovery for GPCRs

Experimentally determined binding mode (PDB: 7TUY)

Molecular docking and pharmacophore model validation

Comprehensive EBI2 pathway silencing assays

Multi-pathway inhibition profile (G protein and ERK)

Unbiased omics and phenotypic screening endpoint review

Cross-species translational immunology models

Dual human/murine EBI2 activity

Model-response endpoint review from human to murine studies

• [1] Benned-Jensen T et al. J Biol Chem. 2011;286(33):29292-29302. PMID: 21673108. View Source
• [2] Ardecky R et al. Functional Antagonists of EBI-2. NIH Molecular Libraries Program. 2014. PMID: 25834900. View Source
• [3] Chen H, Huang W, Li X. Structure. 2022;30(7):1016-1024.e5. PDB: 7TUY. PMID: 35537452. View Source
• [4] RxCelerate. RxNfinity GPR183 case study: structure-based virtual screening using GSK682753A-defined binding site. View Source